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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594

Essential safety protocols and disposal guidelines for 3-Nitrosalicylic acid are critical for
ensuring a secure laboratory environment. This guide provides immediate, actionable
information for researchers, scientists, and drug development professionals, focusing on
personal protective equipment (PPE), operational procedures, and waste disposal.

Immediate Safety and Handling

3-Nitrosalicylic acid (CAS No. 85-38-1) is a yellow crystalline solid that presents several
hazards requiring careful management.[1] It is classified as a skin irritant (H315), a serious eye
irritant (H319), and may cause respiratory irritation (H335).[1][2][3] Therefore, adherence to
strict safety protocols is paramount.

Always handle 3-Nitrosalicylic acid in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.[1][3] Avoid the formation of dust and aerosols
during handling.[1][3] Direct contact with skin and eyes should be strictly avoided.[1][3] In the
event of accidental contact, follow the first aid measures outlined in the table below.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Consult a physician.[1][3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing. Consult a physician if irritation occurs.

[1](3]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately

consult a physician.[1][3]

Ingestion

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards of 3-

Nitrosalicylic acid. The following table summarizes the recommended PPE for handling this

compound.
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Specifications and
PPE Category Item )
Recommendations

Butyl rubber gloves are
recommended for handling
nitro-compounds.[4] Thicker,
chemical-resistant nitrile
gloves (minimum 5-mil) may
be suitable for incidental
Hand Protection Chemical-resistant gloves contact and handling the solid,
but have poor resistance to
concentrated acids.[3][5]
Always inspect gloves for
integrity before use and
change them immediately if

contaminated.

Safety glasses with side ] )
Essential to protect against

Eye Protection shields or chemical safety )
dust particles and splashes.[3]
goggles
Required when handling the
) ) NIOSH-approved N95 dust solid material outside of a fume
Respiratory Protection ) ]
mask or higher hood or when dust generation
is likely.[6]

A standard lab coat should be
Body Protection Laboratory coat worn to protect against skin
contact.

Operational Plan: Step-by-Step Handling Procedure

The following workflow diagram outlines the safe handling of 3-Nitrosalicylic acid from receipt
to disposal.
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Safe Handling Workflow for 3-Nitrosalicylic Acid
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Safe handling workflow for 3-Nitrosalicylic acid.
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Disposal Plan

The proper disposal of 3-Nitrosalicylic acid and its contaminated materials is crucial to
prevent environmental contamination and ensure laboratory safety. Nitroaromatic compounds
are generally considered hazardous waste.[7]

Option 1: Hazardous Waste Collection (Recommended)

This is the safest and most compliant method for disposing of 3-Nitrosalicylic acid waste.

Segregation: Do not mix 3-Nitrosalicylic acid waste with other waste streams, especially
incompatible materials like strong bases or reactive chemicals.

» Container: Use a designated, leak-proof, and chemically compatible container for solid and
liquid waste. The container should be clearly labeled.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "3-Nitrosalicylic acid," and an indication of the hazards (e.qg., "Irritant").

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.

o Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department.

Option 2: Neutralization of Small Quantities (Use with
Extreme Caution)

Neutralization of acidic waste can sometimes be performed in the lab. However, the presence
of a nitro group can introduce additional hazards, and this procedure should only be
undertaken after a thorough risk assessment.

This procedure is intended only for small quantities of aqueous solutions of 3-Nitrosalicylic
acid.

e Preparation:

o Perform the neutralization in a fume hood.
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o Wear all recommended PPE, including chemical splash goggles and appropriate gloves.
o Have an appropriate spill kit ready.

o Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate in water.

¢ Neutralization:

o Place the beaker containing the 3-Nitrosalicylic acid solution in a larger secondary
container (e.g., an ice bath) to control any potential temperature increase.

o Slowly and with constant stirring, add the dilute sodium bicarbonate solution to the acidic
waste. Be aware of potential gas evolution (carbon dioxide). The reaction is: C7HsNOs +
NaHCOs - C7HaNNaOs + H20 + CO2.[8][9]

o Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding
the base dropwise until the pH is between 6 and 8.

o Disposal of Neutralized Solution:

o Once neutralized, the resulting solution may be permissible for drain disposal, depending
on local regulations. Always check with your institution's EHS for guidance on the disposal
of neutralized solutions.

o If drain disposal is permitted, flush with at least 20 times its volume of water.

The following diagram illustrates the decision-making process for the disposal of 3-
Nitrosalicylic acid.
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Disposal Decision Tree for 3-Nitrosalicylic Acid
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Disposal decision tree for 3-Nitrosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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